Cas no 162249-51-6 (5-Benzoxazolamine, 2-(methylthio)-)

• Product Name: 5-Benzoxazolamine, 2-(methylthio)-
• CAS No: 162249-51-6
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 4818019
• Update Time: 2025-11-02

5-Benzoxazolamine, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolamine, 2-(methylthio)-
• 5-Amino-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C8H8N2OS/c1-12-8-10-6-4-5(9)2-3-7(6)11-8/h2-4H,9H2,1H3
• InChI Key： KHHUUGHXMAEQJQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=C(C=CC=2O1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4

Additional information on 5-Benzoxazolamine, 2-(methylthio)-

Comprehensive Guide to 5-Benzoxazolamine, 2-(methylthio)- (CAS No. 162249-51-6): Properties, Applications, and Market Insights

5-Benzoxazolamine, 2-(methylthio)- (CAS No. 162249-51-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, featuring a benzoxazole core with a methylthio substitution, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this article, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this compound.

The benzoxazole derivatives, including 5-Benzoxazolamine, 2-(methylthio)-, are known for their versatility in organic synthesis. Researchers often explore these compounds due to their potential as intermediates in the development of bioactive molecules. The presence of the methylthio group enhances the compound's reactivity, enabling its use in cross-coupling reactions and other advanced synthetic pathways. With the growing demand for novel chemical entities in drug discovery, 5-Benzoxazolamine, 2-(methylthio)- has become a subject of interest for medicinal chemists.

One of the most prominent applications of 5-Benzoxazolamine, 2-(methylthio)- is in the pharmaceutical industry. Recent studies highlight its role as a building block for designing small-molecule inhibitors targeting specific enzymes or receptors. For instance, researchers are investigating its potential in developing therapies for inflammatory diseases and certain types of cancers. The compound's ability to modulate biological pathways makes it a valuable candidate for drug discovery projects, aligning with the current trend of personalized medicine and targeted therapies.

In the agrochemical sector, 5-Benzoxazolamine, 2-(methylthio)- has shown promise as an intermediate for synthesizing crop protection agents. With the global push toward sustainable agriculture, there is increasing interest in developing eco-friendly pesticides and herbicides. The benzoxazole scaffold, combined with the methylthio functionality, offers a platform for creating compounds with enhanced bioactivity and reduced environmental impact. This aligns with the rising demand for green chemistry solutions in modern farming practices.

Material science is another field where 5-Benzoxazolamine, 2-(methylthio)- finds utility. Its unique electronic properties make it suitable for designing organic semiconductors and luminescent materials. Researchers are exploring its incorporation into organic light-emitting diodes (OLEDs) and other optoelectronic devices. As the world shifts toward renewable energy and advanced display technologies, the demand for high-performance organic materials like 5-Benzoxazolamine, 2-(methylthio)- is expected to grow significantly.

The synthesis of 5-Benzoxazolamine, 2-(methylthio)- typically involves multi-step organic reactions, starting from readily available precursors. Common methods include the cyclization of ortho-aminophenol derivatives followed by methylthio group introduction. Recent advancements in catalytic systems have improved the yield and purity of this compound, making it more accessible for industrial-scale production. These innovations are crucial for meeting the increasing demand from pharmaceutical and agrochemical manufacturers.

From a market perspective, the global demand for 5-Benzoxazolamine, 2-(methylthio)- is steadily rising, driven by its diverse applications. Asia-Pacific currently dominates the production and consumption landscape, with China and India being major hubs for chemical manufacturing. However, stringent environmental regulations in these regions are prompting manufacturers to develop cleaner production processes. This shift toward sustainable manufacturing is creating new opportunities for innovation in the synthesis and application of benzoxazole derivatives.

Quality control and analytical characterization are critical aspects when working with 5-Benzoxazolamine, 2-(methylthio)-. Modern analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure product purity and consistency. These quality assurance measures are particularly important for pharmaceutical applications where stringent regulatory standards must be met. The development of robust analytical methods for this compound remains an active area of research.

Looking ahead, the future of 5-Benzoxazolamine, 2-(methylthio)- appears promising, with several emerging applications on the horizon. The compound's potential in bioconjugation chemistry is being explored for developing novel diagnostic tools and targeted drug delivery systems. Additionally, its use in metal-organic frameworks (MOFs) for gas storage and separation applications is an exciting area of investigation. These developments underscore the compound's versatility and its ability to address contemporary scientific challenges.

For researchers and industry professionals seeking reliable sources of 5-Benzoxazolamine, 2-(methylthio)-, it's essential to partner with reputable chemical suppliers who can provide high-purity material with comprehensive technical documentation. Proper handling and storage guidelines should always be followed to maintain the compound's stability and performance characteristics. As research continues to uncover new applications for this versatile molecule, its importance in various scientific and industrial domains is likely to expand further.